Cas no 922475-43-2 (N-5-(furan-2-yl)-1,3,4-oxadiazol-2-yl-2-(4-methoxyphenyl)acetamide)

• Product Name: N-5-(furan-2-yl)-1,3,4-oxadiazol-2-yl-2-(4-methoxyphenyl)acetamide
• CAS No: 922475-43-2
• MF: C₁₅H₁₃N₃O₄
• MW: 299.281423330307
• CID: 5448910
• Update Time: 2025-10-29

N-5-(furan-2-yl)-1,3,4-oxadiazol-2-yl-2-(4-methoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• Benzeneacetamide, N-[5-(2-furanyl)-1,3,4-oxadiazol-2-yl]-4-methoxy-
• N-5-(furan-2-yl)-1,3,4-oxadiazol-2-yl-2-(4-methoxyphenyl)acetamide

• Inchi： 1S/C15H13N3O4/c1-20-11-6-4-10(5-7-11)9-13(19)16-15-18-17-14(22-15)12-3-2-8-21-12/h2-8H,9H2,1H3,(H,16,18,19)
• InChI Key： XPDGHDYBIUVYJN-UHFFFAOYSA-N
• SMILES： C1(CC(NC2=NN=C(C3=CC=CO3)O2)=O)=CC=C(OC)C=C1

Additional information on N-5-(furan-2-yl)-1,3,4-oxadiazol-2-yl-2-(4-methoxyphenyl)acetamide

Recent Advances in the Study of N-5-(furan-2-yl)-1,3,4-oxadiazol-2-yl-2-(4-methoxyphenyl)acetamide (CAS: 922475-43-2)

The compound N-5-(furan-2-yl)-1,3,4-oxadiazol-2-yl-2-(4-methoxyphenyl)acetamide (CAS: 922475-43-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the synthetic pathways for N-5-(furan-2-yl)-1,3,4-oxadiazol-2-yl-2-(4-methoxyphenyl)acetamide, emphasizing its structural uniqueness and the role of the furan and oxadiazole moieties in its biological activity. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's structure and purity, ensuring reproducibility in subsequent pharmacological studies.

In vitro and in vivo studies have demonstrated that this compound exhibits promising antimicrobial and anti-inflammatory properties. Specifically, it has shown efficacy against a range of Gram-positive and Gram-negative bacteria, with minimal cytotoxicity to mammalian cells. The anti-inflammatory effects are attributed to its ability to inhibit key pro-inflammatory cytokines, such as TNF-�� and IL-6, suggesting potential applications in treating chronic inflammatory diseases.

Further mechanistic studies have explored the compound's interaction with biological targets. Molecular docking simulations indicate that N-5-(furan-2-yl)-1,3,4-oxadiazol-2-yl-2-(4-methoxyphenyl)acetamide binds selectively to the active sites of certain enzymes involved in bacterial cell wall synthesis and inflammatory pathways. These findings provide a foundation for the rational design of derivatives with enhanced potency and selectivity.

Despite these promising results, challenges remain in optimizing the pharmacokinetic properties of this compound. Recent pharmacokinetic studies have revealed moderate bioavailability and rapid metabolism, necessitating further structural modifications to improve its drug-like properties. Researchers are currently exploring prodrug strategies and formulation approaches to address these limitations.

In conclusion, N-5-(furan-2-yl)-1,3,4-oxadiazol-2-yl-2-(4-methoxyphenyl)acetamide represents a promising scaffold for the development of novel antimicrobial and anti-inflammatory agents. Ongoing research aims to elucidate its full therapeutic potential and overcome existing challenges in drug development. This compound exemplifies the intersection of chemical synthesis and biological activity, offering valuable insights for future drug discovery efforts.